Cas no 1565695-95-5 (5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1565695-95-5
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6249036
• PubChem ID: 104505908
• Update Time: 2025-05-20

5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one
• EN300-1107107
• 1565695-95-5

• Inchi： 1S/C10H15BrN2O2/c1-6(14)3-4-13-5-8(12)7(2)9(11)10(13)15/h5-6,14H,3-4,12H2,1-2H3
• InChI Key： ANWNCDCHOSXPGX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)CCC(C)O)N

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565695-95-5)

5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1565695-95-5, belongs to the dihydropyridine class of molecules, which are well-known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including an amino group, a bromine substituent, and a hydroxybutyl side chain, makes this molecule a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one have been the focus of several recent studies aimed at understanding its chemical reactivity and pharmacological potential. The dihydropyridine core is particularly interesting because it serves as a scaffold for numerous bioactive molecules, including calcium channel blockers and vasodilators. However, the introduction of additional functional groups can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound, making it essential to investigate its behavior in vitro and in vivo.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives with enhanced therapeutic efficacy and reduced side effects. The 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one structure presents an intriguing opportunity to explore these possibilities. The amino group at the 5-position can serve as a site for further functionalization, allowing for the attachment of various pharmacophores. Additionally, the bromine substituent at the 3-position may enhance binding interactions with biological targets, while the hydroxybutyl side chain could influence solubility and metabolic stability.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. Preliminary studies have suggested that derivatives of dihydropyridines can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of functional groups in 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one may confer unique properties that make it particularly effective against certain diseases. For instance, the hydroxybutyl group could interact with specific enzymes or receptors involved in disease pathways, while the amino group could be modified to improve drug delivery systems.

The chemical synthesis of 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems and green chemistry principles can help minimize waste and improve efficiency. Additionally, computational methods such as molecular modeling can aid in predicting reaction outcomes and optimizing synthetic conditions.

Once synthesized, the compound must undergo rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These methods provide detailed information about the molecular structure and help ensure that the desired product has been obtained without significant impurities.

The pharmacological evaluation of 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one is another critical step in determining its therapeutic potential. In vitro assays can be used to assess interactions with target enzymes or receptors, while animal models can provide insights into its biological effects in a more complex system. These studies are essential for understanding how the compound behaves within living organisms and for identifying any potential toxicities or side effects.

One area where this compound shows particular promise is in the treatment of cardiovascular diseases. Dihydropyridines are already widely used as calcium channel blockers due to their ability to relax blood vessels and reduce blood pressure. By modifying the core structure with additional functional groups like those present in 5-amino-3-bromo-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one, researchers hope to develop new drugs that are more effective or have fewer side effects than existing treatments.

Furthermore, this compound may have applications beyond cardiovascular therapy. Its unique structural features suggest that it could interact with other biological targets involved in inflammation or infection. For example, certain dihydropyridine derivatives have been shown to inhibit inflammatory pathways by modulating enzyme activity or receptor expression. Exploring these possibilities could lead to novel treatments for conditions such as arthritis or autoimmune diseases.

The development of new drug candidates is often a lengthy and complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. However, 5-amino - 3 - bromo - 1 - ( 3 - hydroxybutyl ) - 4 - methyl - 1 , 2 - dihydrop y ridin - 2 - one represents an exciting starting point for such efforts due to its versatile structure and potential biological activities. As research continues to uncover new therapeutic applications for dihydropyridine derivatives, this compound will undoubtedly play an important role in shaping future treatments for various diseases.